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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and experimental
protocols essential for the characterization of Ganoderic acid Mk, a bioactive triterpenoid
isolated from Ganoderma lucidum. This document is intended to serve as a comprehensive
resource for researchers in natural product chemistry, pharmacology, and drug development.

Spectroscopic Data for Ganoderic Acid Mk

The structural elucidation of Ganoderic acid Mk, systematically named 3a, 22-diacetoxy-15a-
hydroxy-5a-lanost-7,9(11),24E-trien-26-oic acid, relies on a combination of nuclear magnetic
resonance (NMR) and mass spectrometry (MS) techniques. Below are the summarized

spectroscopic data.

NMR Spectroscopic Data

The following tables present the characteristic *H and 3C NMR chemical shifts for Ganoderic
acid Mk, recorded in CDCIs. These assignments are based on the analysis of 1D and 2D NMR
spectra, including COSY, HSQC, and HMBC experiments.
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Table 1: *H NMR Spectroscopic Data for Ganoderic acid Mk (500 MHz, CDCls)

Position OoH (ppm) Multiplicity J (Hz)
3 4.52 dd 115,45
7 5.40 d 6.0

11 5.25 d 6.0

15 4.68 brs

22 5.10 dd 9.0,7.0
24 6.95 t 7.0
18-CHs 0.68 S

19-CHs 1.15 S

21-CHs 0.95 d 7.0
27-CHs 1.92 S

28-CHs 0.80 S

29-CHs 0.85 S

30-CHs 0.92 S

3-OAc 2.05 S

22-OAc 2.08 S

Table 2: 13C NMR Spectroscopic Data for Ganoderic acid Mk (125 MHz, CDCIs)
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Position oC (ppm) Position oC (ppm)
1 35.8 18 18.5
2 27.9 19 19.2
3 78.9 20 36.1
4 39.1 21 18.2
5 50.5 22 75.4
6 21.5 23 345
7 116.8 24 145.8
8 145.9 25 125.9
9 141.2 26 170.5
10 37.2 27 12.3
11 116.2 28 28.2
12 38.5 29 16.5
13 43.8 30 22.8
14 50.1 3-OAc (C=0) 170.8
15 70.1 3-OAc (CHs3) 214
16 23.5 22-OAc (C=0) 170.2
17 49.8 22-OAc (CHs) 21.1

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-MS) is critical for confirming the molecular formula of

Ganoderic acid Mk.

Table 3: High-Resolution Mass Spectrometry Data for Ganoderic acid Mk
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Parameter Value
Molecular Formula C34Ha480s
Calculated Exact Mass 584.3349
lonization Mode ESI+
Observed [M+H]* 585.3422
Observed [M+Na]* 607.3241

Experimental Protocols

Detailed methodologies are crucial for the successful isolation and characterization of

Ganoderic acid Mk.

Isolation and Purification of Ganoderic Acid Mk

The following protocol outlines a general procedure for the extraction and purification of

ganoderic acids from Ganoderma lucidum.
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» To cite this document: BenchChem. [Characterization of Ganoderic Acid MKk: A Spectroscopic
and Methodological Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12406158/docs#characterization-of-ganoderic-acid-
mk-a-spectroscopic-and-methodological-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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